N-(4-Pyridinylmethyl)-2-pyrrolidinecarboxamide hydrochloride
Overview
Description
N-(4-Pyridinylmethyl)-2-pyrrolidinecarboxamide hydrochloride is a useful research compound. Its molecular formula is C11H16ClN3O and its molecular weight is 241.72 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalytic Applications
N-(4-Pyridinylmethyl)-2-pyrrolidinecarboxamide hydrochloride has been explored for its catalytic properties. For instance, a study by Liu et al. (2014) investigated 4-(N,N-Dimethylamino)pyridine hydrochloride (a related compound) as a recyclable catalyst for the acylation of inert alcohols and phenols. This research highlighted its potential in organic synthesis, particularly in forming N-acyl-4-(N',N'-dimethylamino)pyridine chloride, a critical intermediate in various chemical reactions (Liu, Ma, Liu, & Wang, 2014).
Synthesis of Antimicrobial Agents
The synthesis of novel compounds with antimicrobial properties often incorporates structures similar to this compound. Zhuravel et al. (2005) synthesized various carboxamides, including pyridine-based structures, which demonstrated significant antibacterial and antifungal activities. This implies potential applications in developing new antimicrobial drugs (Zhuravel, Kovalenko, Ivachtchenko, Balakin, & Kazmirchuk, 2005).
Drug Development
In the field of medicinal chemistry, derivatives of this compound are being investigated for their potential as therapeutic agents. A study by Wei et al. (2016) described a scalable process for synthesizing a novel Rho kinase inhibitor, which suggests its potential applications in treating central nervous system disorders (Wei, Chen, Yan, Li, Li, & Wang, 2016).
Exploration in Central Nervous System (CNS) Active Agents
Compounds structurally similar to this compound have been explored for their CNS activity. Thomas et al. (2016) synthesized N′-[(1Z)-(substituted aromatic) methylidene] pyridine-4-carbohydrazides and evaluated their antidepressant and nootropic activities, highlighting the potential of pyridine-based structures in CNS drug development (Thomas, Nanda, Kothapalli, & Hamane, 2016).
Mechanism of Action
Target of Action
It’s known that pyridinium salts, which this compound is a part of, have been used in a wide range of research topics . They are familiar structures in many natural products and bioactive pharmaceuticals .
Mode of Action
Pyridinium salts, in general, have been highlighted for their synthetic routes and reactivity . More research is needed to fully understand the interaction of this compound with its targets and the resulting changes.
Biochemical Pathways
Pyridinium salts have been noted for their importance in various applications, including as anti-microbial, anti-cancer, anti-malarial, and anti-cholinesterase inhibitors
Result of Action
It’s known that pyridinium salts have been used in a wide range of research topics, including their applications in materials science and biological issues related to gene delivery .
Biochemical Analysis
Biochemical Properties
N-(4-Pyridinylmethyl)-2-pyrrolidinecarboxamide hydrochloride plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with pyridinium salts, which are familiar structures in many natural products and bioactive pharmaceuticals . These interactions often involve hydrogen bonding and electrostatic interactions, which can influence the reactivity and stability of the compound in biochemical environments.
Cellular Effects
This compound affects various types of cells and cellular processes. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, it can modulate the activity of calcium channels, which are crucial for cellular signaling and function . Additionally, it may affect the expression of genes involved in metabolic pathways, thereby altering cellular metabolism and energy production.
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the specific biochemical context. For instance, it has been found to inhibit certain enzymes involved in neurotransmitter release, thereby affecting neural transmission . These binding interactions can lead to changes in gene expression and cellular function, highlighting the compound’s potential as a therapeutic agent.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific conditions but may degrade over time, leading to a decrease in its biochemical activity . Long-term exposure to the compound can result in sustained changes in cellular function, which are important for understanding its potential therapeutic applications.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as enhancing neural transmission or modulating metabolic pathways . At higher doses, it can cause toxic or adverse effects, including cellular damage and disruption of normal cellular processes. Understanding the dosage effects is crucial for determining the therapeutic window and safety profile of the compound.
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels. For instance, it can influence the activity of enzymes involved in the synthesis and degradation of neurotransmitters, thereby affecting neural function and behavior . These interactions highlight the compound’s role in modulating metabolic pathways and its potential as a therapeutic agent.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments . Understanding the transport and distribution mechanisms is essential for optimizing the delivery and efficacy of the compound in therapeutic applications.
Subcellular Localization
This compound exhibits specific subcellular localization, which can affect its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications . These localization patterns are crucial for understanding the compound’s mechanism of action and its potential effects on cellular function.
Properties
IUPAC Name |
N-(pyridin-4-ylmethyl)pyrrolidine-2-carboxamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O.ClH/c15-11(10-2-1-5-13-10)14-8-9-3-6-12-7-4-9;/h3-4,6-7,10,13H,1-2,5,8H2,(H,14,15);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWMANVJXUJMOFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)C(=O)NCC2=CC=NC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.